Cas no 1691927-45-3 (1-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one
• CAS No: 1691927-45-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5874545
• PubChem ID: 130479895
• Update Time: 2025-06-23

1-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one
• EN300-1858835
• 1691927-45-3
• 1-[1-(propan-2-yl)-1H-pyrazol-5-yl]prop-2-en-1-one

• Inchi： 1S/C9H12N2O/c1-4-9(12)8-5-6-10-11(8)7(2)3/h4-7H,1H2,2-3H3
• InChI Key： OYFJQOLHPPPAJN-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one

1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one: A Comprehensive Overview

The compound 1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-1-one (CAS No. 1691927-45-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazoloquinoline derivatives, which have garnered significant attention in recent years due to their potential in various fields, including pharmacology, material science, and organic synthesis. The molecule's structure is characterized by a pyrazole ring fused with a propenone moiety, which contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of pyrazoloquinoline derivatives in drug discovery. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π–π interactions. These properties make it an attractive scaffold for designing bioactive molecules. The propan-2-yl group attached to the pyrazole ring further enhances the compound's lipophilicity, which is crucial for improving drug bioavailability.

The synthesis of 1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-en-one involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have explored various methods, including the Paal-Knorr synthesis and cyclization reactions, to construct this framework efficiently. The introduction of the propan-2-yl group is often achieved through alkylation or substitution reactions, depending on the specific conditions and desired regioselectivity.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The conjugated system within the molecule enables it to exhibit interesting electronic properties, making it a candidate for use in organic electronics. For instance, derivatives of this compound have been investigated for their suitability in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These applications leverage the molecule's ability to facilitate charge transport and emission.

In addition to its electronic applications, 1-(propan-2-yl)-1H-pyrazol-5-ylpropenone has shown potential in catalysis. Its nitrogen-rich structure makes it an effective ligand for transition metal catalysts, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. Recent studies have demonstrated that incorporating this compound as a ligand can significantly enhance catalytic efficiency and selectivity, opening new avenues for sustainable chemical synthesis.

The biological activity of this compound is another area of active research. Preliminary assays have indicated that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in drug development. Furthermore, its ability to interact with biological targets such as enzymes and receptors makes it a valuable tool for studying molecular recognition processes.

From an environmental perspective, the synthesis and application of 1-(propan -2 - yl) - 1H - pyrazol - 5 - ylprop - 2 - en - one are being optimized to minimize ecological impact. Researchers are exploring greener synthetic routes that utilize renewable feedstocks and reduce waste generation. These efforts align with the growing demand for sustainable chemistry practices in both academia and industry.

In conclusion, 1-(propan - 2 - yl) - 1H - pyrazol - 5 - ylpropenone (CAS No. 1691927 - 45 - 3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.